Cas no 1501727-62-3 (Thieno[2,3-b]pyridine-3-carboxylic acid)

• Product Name: Thieno[2,3-b]pyridine-3-carboxylic acid
• CAS No: 1501727-62-3
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 5219466
• PubChem ID: 54189315
• Update Time: 2024-11-05

Thieno[2,3-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-b]pyridine-3-carboxylic acid
• SCHEMBL9754157
• 1501727-62-3
• PS-19120
• E88415

• Inchi： 1S/C8H5NO2S/c10-8(11)6-4-12-7-5(6)2-1-3-9-7/h1-4H,(H,10,11)
• InChI Key： PHJHTLZZZQENME-UHFFFAOYSA-N
• SMILES： C12SC=C(C(O)=O)C1=CC=CN=2

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų